Cas no 488150-84-1 (Propargyl-PEG1-Boc)

Propargyl-PEG1-Boc structure
Propargyl-PEG1-Boc structure
Product Name:Propargyl-PEG1-Boc
CAS No:488150-84-1
MF:C10H16O3
MW:184.232243537903
CID:3028672
PubChem ID:15778462
Update Time:2025-04-21

Propargyl-PEG1-Boc Chemical and Physical Properties

Names and Identifiers

    • PROPARGYL-PEG1-CH2CH2COOTBU
    • Propargyl-PEG1-Boc
    • R01-0177
    • EN300-7419454
    • DB-130600
    • SCHEMBL18843254
    • PROPARGYL-PEG1-T-BUTYLESTER
    • C70830
    • AKOS040742454
    • tert-butyl 3-prop-2-ynoxypropanoate
    • HY-140026
    • MS-22990
    • CS-0114528
    • TERT-BUTYL 3-(PROP-2-YN-1-YLOXY)PROPANOATE
    • Propargyl-PEG1-t-butyl ester
    • BP-21980
    • Alkyne-PEG1-CH2CH2COOtBu
    • Propanoic acid, 3-(2-propynyloxy)-, 1,1-dimethylethyl ester
    • 3-(2-Propyn-1-yloxy)propanoic acid tert-butyl ester
    • 488150-84-1
    • tert-butyl 3-(prop-2-ynyloxy)propanoate
    • NUA15084
    • Inchi: 1S/C10H16O3/c1-5-7-12-8-6-9(11)13-10(2,3)4/h1H,6-8H2,2-4H3
    • InChI Key: VDHVLESCKRSEAF-UHFFFAOYSA-N
    • SMILES: O(C(CCOCC#C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 184.109944368g/mol
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.5Ų

Propargyl-PEG1-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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